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Technical Support Center: ICP-MS Analysis of
Selenium
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

challenges with Selenium (Se) analysis in Inductively Coupled Plasma - Mass Spectrometry

(ICP-MS), specifically addressing the interference of argon dimers on Selenium-78.

Troubleshooting Guide & FAQs
Q1: Why is my Selenium-78 signal artificially high and unstable?

A1: You are likely experiencing polyatomic interference from argon dimers (Ar₂⁺). The argon

plasma gas used in ICP-MS can form molecular ions, and the ⁴⁰Ar³⁸Ar⁺ dimer has the same

mass-to-charge ratio (m/z 78) as Selenium-78 (⁷⁸Se⁺), leading to a significant overestimation

of your selenium concentration.[1][2][3] This is a very common issue in ICP-MS analysis of

selenium.

Q2: How can I confirm that argon dimer is the cause of the interference?

A2: To confirm the interference, you can analyze a blank solution (containing no selenium). A

high signal at m/z 78 in the blank is a strong indicator of Ar₂⁺ interference. Additionally, you can

monitor other argon dimer species, such as ⁴⁰Ar₂⁺ at m/z 80, which interferes with ⁸⁰Se.[3][4] If
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the signal at m/z 80 is also exceptionally high in the blank, it further points to argon-based

interferences.

Q3: What are the primary methods to resolve Ar₂⁺ interference on ⁷⁸Se?

A3: The most common and effective method is to use a Collision/Reaction Cell (CRC)

integrated into the ICP-MS system.[1][5] CRCs are filled with a specific gas that selectively

reacts with or neutralizes the interfering Ar₂⁺ ions while allowing the ⁷⁸Se⁺ ions to pass through

to the detector. The two main modes of operation within a CRC are Kinetic Energy

Discrimination (KED) and Reaction Mode.

Q4: How does a Collision/Reaction Cell with Kinetic Energy Discrimination (KED) work?

A4: In KED mode, an inert gas, typically Helium (He), is introduced into the CRC.[1][6] The

larger Ar₂⁺ polyatomic ions collide more frequently with the He atoms than the smaller ⁷⁸Se⁺

ions. These collisions reduce the kinetic energy of the Ar₂⁺ ions more significantly. A potential

energy barrier is then applied at the exit of the cell, which prevents the lower-energy Ar₂⁺ ions

from reaching the mass analyzer, while the higher-energy ⁷⁸Se⁺ ions can overcome this barrier.

[2]

Q5: When should I use Reaction Mode in the CRC, and with which gases?

A5: Reaction mode is often more effective than KED for removing intense polyatomic

interferences. In this mode, a reactive gas is used to interact with either the interference or the

analyte.

Hydrogen (H₂): Hydrogen is a highly effective reaction gas for removing Ar₂⁺ interference.[3]

[5][7] It reacts with Ar₂⁺ to neutralize it or form other species that do not interfere with ⁷⁸Se.

Using pure hydrogen as a CRC gas can significantly improve detection limits for ⁷⁸Se.[2]

Oxygen (O₂): Oxygen can be used in a "mass-shift" approach, particularly with triple

quadrupole ICP-MS (ICP-QQQ) systems.[8][9] Selenium reacts with oxygen to form

Selenium Oxide (SeO⁺) at a higher mass (e.g., ⁷⁸Se¹⁶O⁺ at m/z 94). The mass spectrometer

is then set to measure this new mass, which is free from the original Ar₂⁺ interference.[8]

Ammonia (NH₃) and Methane (CH₄): These gases, or mixtures containing them, can also be

used to mitigate interferences, although their reaction chemistry can be more complex.
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Q6: My instrument is a single quadrupole ICP-MS. Which CRC gas is best for ⁷⁸Se analysis?

A6: For single quadrupole ICP-MS, using hydrogen (H₂) in reaction mode is often the most

effective and straightforward approach for resolving Ar₂⁺ interference on ⁷⁸Se and can lead to

significantly lower detection limits compared to standard helium-based KED.[2][10]

Q7: I am using a triple quadrupole ICP-MS (ICP-QQQ). What is the recommended approach?

A7: For ICP-QQQ instruments, a mass-shift reaction with oxygen (O₂) is highly recommended.

[8][11] The first quadrupole (Q1) is set to allow only ions at m/z 78 to enter the CRC. Inside the

cell (Q2), ⁷⁸Se⁺ reacts with O₂ to form ⁷⁸SeO⁺ (m/z 94). The third quadrupole (Q3) is then set

to only allow ions at m/z 94 to pass to the detector. This MS/MS technique provides a very

clean and interference-free measurement of selenium.[9]

Q8: Are there other selenium isotopes I can use to avoid the m/z 78 interference?

A8: While ⁷⁸Se is a common choice due to its abundance, you can consider other isotopes.

However, they also have their own potential interferences:

⁸⁰Se: This is the most abundant isotope but suffers from severe interference from ⁴⁰Ar₂⁺.[4]

[12]

⁷⁷Se: Can be used, but may have interferences from species like ³⁷Cl⁴⁰Ar⁺.

⁸²Se: This isotope is often a good alternative as it has fewer argon-based interferences, but

may be interfered by ⁸¹Br¹H⁺ in samples with high bromine content.[4]

⁷⁶Se: Also susceptible to argon-based interferences (³⁶Ar⁴⁰Ar⁺).[3]

Therefore, simply changing the isotope may not solve the problem, and addressing the

interference with a CRC is generally the most robust solution.

Quantitative Data Summary
The following table summarizes the typical performance of different interference removal

techniques for selenium analysis.
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Technique Isotope
Collision/Reac
tion Gas

Typical
Detection
Limit (ng·L⁻¹)

Notes

Standard Mode

(No CRC)
⁷⁸Se None

High, often

unusable

Significant

interference from

⁴⁰Ar³⁸Ar⁺.

KED Mode ⁷⁸Se Helium (He) ~25

Effective for

many common

interferences, but

may not fully

resolve intense

Ar₂⁺.[2]

Reaction Mode ⁷⁸Se Hydrogen (H₂) 0.2

Highly effective

for Ar₂⁺ removal,

leading to much

lower detection

limits.[2]

Mass-Shift (ICP-

QQQ)
⁸⁰Se Oxygen (O₂) <1

Allows the use of

the most

abundant Se

isotope for

highest

sensitivity by

shifting it away

from ⁴⁰Ar₂⁺

interference.[8]

Experimental Protocols
Protocol 1: Interference Removal using H₂ Reaction Gas
on a Single Quadrupole ICP-MS

Instrument Tuning: Tune the ICP-MS for general performance using a standard tuning

solution.
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Cell Gas Introduction: Introduce high-purity hydrogen (H₂) into the collision/reaction cell.

Flow Rate Optimization: Optimize the H₂ flow rate. Start with a low flow rate (e.g., 2-4

mL/min) and monitor the signal for ⁷⁸Se in a blank and a selenium standard solution.

Increase the flow rate incrementally (e.g., in 0.5 mL/min steps) until the signal in the blank is

minimized while maintaining a strong signal for the selenium standard. A typical optimal flow

rate might be between 4-7 mL/min.

Cell Voltage Optimization: Optimize the CRC voltage parameters (e.g., octopole bias, KED

voltage). This is instrument-specific, so consult your manufacturer's guidelines. The goal is to

efficiently remove the interference without significantly attenuating the analyte signal.

Calibration and Analysis: Once optimized, calibrate the instrument using selenium standards

prepared in a similar matrix to your samples. Analyze your samples using the optimized H₂

reaction mode method.

Protocol 2: Interference Removal using O₂ Mass-Shift on
a Triple Quadrupole ICP-MS (ICP-QQQ)

Instrument Tuning: Perform standard instrument tuning.

MS/MS Method Setup:

Set the first quadrupole (Q1) to transmit only ions with m/z 78.

Introduce high-purity oxygen (O₂) as the reaction gas into the CRC (Q2).

Set the third quadrupole (Q3) to transmit only ions with m/z 94 (the mass of ⁷⁸Se¹⁶O⁺).

Oxygen Flow Rate Optimization: Optimize the O₂ flow rate to maximize the formation of the

SeO⁺ product ion. Monitor the signal at m/z 94 while introducing a selenium standard and

vary the O₂ flow rate (e.g., 0.2 to 0.5 mL/min).

Cell Voltage Optimization: Adjust cell voltages (e.g., octopole bias) to optimize the reaction

efficiency and transmission of the SeO⁺ ion.
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Calibration and Analysis: Calibrate using selenium standards and analyze samples using the

optimized O₂ mass-shift method, measuring the signal at m/z 94.

Visualizations
Logical Workflow for Troubleshooting ⁷⁸Se Interference
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Caption: Troubleshooting workflow for argon dimer interference on Selenium-78.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2021/ja/d0ja00301h
https://pubs.rsc.org/en/content/articlelanding/2021/ja/d0ja00301h
https://pubs.rsc.org/en/content/articlelanding/2021/ja/d0ja00301h
https://www.spectroscopyonline.com/view/accurate-and-precise-quantification-of-arsenic-and-selenium-in-water-and-biological-samples-through-the-removal-of-doubly-charged-rare-earth-element-interferences-by-icp-ms
https://pubmed.ncbi.nlm.nih.gov/35605588/
https://pubmed.ncbi.nlm.nih.gov/35605588/
https://pubmed.ncbi.nlm.nih.gov/35605588/
https://www.thermofisher.com/blog/analyteguru/the-dark-side-of-the-moon-selenium-analysis-using-icp-ms-part-4/
https://www.agilent.com/cs/library/applications/5991-0259EN_AppNote_8800_Se.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4297653/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4297653/
https://www.ipmi.org/sites/default/files/2023-11/Interference%20Removal-Mitigation%20Utilizing%20ICP-MS-MS%20and%20Single%20Unit%20Mass%20Resolution%20-%20Craig%20Jones.pdf
https://pubs.acs.org/doi/10.1021/acs.analchem.0c03768
https://www.benchchem.com/product/b083074#resolving-argon-dimer-interference-on-selenium-78-in-icp-ms
https://www.benchchem.com/product/b083074#resolving-argon-dimer-interference-on-selenium-78-in-icp-ms
https://www.benchchem.com/product/b083074#resolving-argon-dimer-interference-on-selenium-78-in-icp-ms
https://www.benchchem.com/product/b083074#resolving-argon-dimer-interference-on-selenium-78-in-icp-ms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083074?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

